![molecular formula C10H8FNO2 B6294078 5-(2-fluoro-3-methoxyphenyl)oxazole CAS No. 1996833-14-7](/img/structure/B6294078.png)
5-(2-fluoro-3-methoxyphenyl)oxazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(2-Fluoro-3-methoxyphenyl)oxazole, also known as 5-FMOP, is an organic compound that belongs to the family of oxazole molecules. It is a white crystalline solid that is soluble in water, alcohols, and most organic solvents. 5-FMOP is a versatile compound with a wide range of applications in scientific research and in the laboratory. It is used as a starting material for the synthesis of various organic molecules, as a building block for drug discovery, and as an intermediate in organic synthesis.
Scientific Research Applications
5-(2-fluoro-3-methoxyphenyl)oxazole has a wide range of applications in scientific research. It is used as a starting material for the synthesis of various organic molecules, as a building block for drug discovery, and as an intermediate in organic synthesis. It is also used in the synthesis of heterocyclic compounds, such as pyridines and pyrazoles, which are important in medicinal chemistry. In addition, this compound is used in the synthesis of fluorescent dyes, which are used in imaging and sensing applications.
Mechanism of Action
5-(2-fluoro-3-methoxyphenyl)oxazole is an organic molecule that can act as an electron acceptor. When it is used as a starting material for organic synthesis, it can form covalent bonds with other molecules, such as alcohols, amines, and carboxylic acids. In addition, this compound can act as a catalyst in certain reactions, such as the formation of cyclization products.
Biochemical and Physiological Effects
This compound is not known to have any biochemical or physiological effects. It is used in the laboratory as a starting material for organic synthesis and as an intermediate in organic synthesis. It is also used in the synthesis of heterocyclic compounds, such as pyridines and pyrazoles, which are important in medicinal chemistry.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-(2-fluoro-3-methoxyphenyl)oxazole in laboratory experiments is its versatility. It can be used as a starting material for organic synthesis, as a building block for drug discovery, and as an intermediate in organic synthesis. It is also relatively easy to synthesize and purify. However, the main limitation of using this compound is its low solubility in water.
Future Directions
The future of 5-(2-fluoro-3-methoxyphenyl)oxazole lies in its potential applications in drug discovery and medicinal chemistry. It can be used as a starting material for the synthesis of novel drugs and drug candidates. In addition, its versatility and solubility make it a valuable building block for the development of new fluorescent dyes and imaging agents. Finally, this compound can be used in the synthesis of heterocyclic compounds, such as pyridines and pyrazoles, which are important in medicinal chemistry.
Synthesis Methods
The synthesis of 5-(2-fluoro-3-methoxyphenyl)oxazole begins with the reaction of 2-fluoro-3-methoxyphenol with sodium hydroxide in an aqueous solution. This reaction produces this compound, which is then purified by recrystallization. The recrystallization process removes impurities and yields a pure product.
properties
IUPAC Name |
5-(2-fluoro-3-methoxyphenyl)-1,3-oxazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8FNO2/c1-13-8-4-2-3-7(10(8)11)9-5-12-6-14-9/h2-6H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMPFAWOALGWZSI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1F)C2=CN=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.